Palladium(ii) and platinum(ii) complexes bearing a κ3SCS pincer ligand with an azulene unit†

Dalton Transactions Pub Date: 2010-05-28 DOI: 10.1039/C002908D

Abstract

Novel Pd and Pt SCS-pincer complexes with an azulene unit were synthesized from the reaction of a metal precursor with an azulene molecule having two thioamide moieties. The crystal structures of the complexes were confirmed by X-ray diffraction analysis. Their structural and optical properties were investigated in comparison with those of related complexes with a benzene and pyrrole unit by NMR and UV/Vis spectroscopy. DFT calculations for the azulene complexes revealed that the origin of the long-wavelength absorption is assigned to a transition from the metal center to the extended π system of the azulene unit.

Graphical abstract: Palladium(ii) and platinum(ii) complexes bearing a κ3SCS pincer ligand with an azulene unit
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